Cas no 72018-06-5 (Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester)

• Product Name: Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester
• CAS No: 72018-06-5
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 567629
• PubChem ID: 3085680
• Update Time: 2025-04-19

Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester
• 3-(2,5-DIMETHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
• 2,5-dimethoxy-phenyl propionic acid ethyl ester
• 3-(2,5-DIMETHOXY-PHENYL)-PROPANOIC ACID ETHYL ESTER
• 3-(2,5-Dimethoxy-phenyl)-propionsaeure-aethylester
• Ethyl 2,5-dimethoxyhydrocinnamate
• ethyl 3-(2,5-dimethoxyphenyl)propionate
• ethyl E-3-(2,5-dimethoxyphenyl)propanoate
• 72018-06-5
• Benzenepropanoic acid, 2,5-dimethoxy-, ethyl ester
• Ethyl 3-(2,5-dimethoxyphenyl)propanoate
• SCHEMBL490458
• DTXSID2072467
• AKOS009166775

• Inchi： 1S/C13H18O4/c1-4-17-13(14)8-5-10-9-11(15-2)6-7-12(10)16-3/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： XBOHFGDUPHTTGX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCC(=O)OCC)OC

Computed Properties

• Exact Mass: 238.12100
• Monoisotopic Mass: 238.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.067
• Boiling Point: 327.3°C at 760 mmHg
• Flash Point: 141.4°C
• Refractive Index: 1.492
• PSA: 44.76000
• LogP: 2.19950